Cas no 811788-86-0 (BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER)

• Product Name: BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER
• CAS No: 811788-86-0
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• CID: 3396872
• PubChem ID: 17985981
• Update Time: 2025-11-02

BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER
• BENZYL 4-AMINO-3-FLUOROBENZOATE
• BENZYL4-AMINO-3-FLUOROBENZOATE
• SCHEMBL4857410
• 811788-86-0
• AKOS011974937

• Inchi： 1S/C14H12FNO2/c15-12-8-11(6-7-13(12)16)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9,16H2
• InChI Key： OEDWLLPKXYCLGC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OCC2C=CC=CC=2)=C1)N

Computed Properties

• Exact Mass: 245.08520679g/mol
• Monoisotopic Mass: 245.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER

Exploring the Properties and Applications of BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER (CAS No. 811788-86-0)

BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER (CAS No. 811788-86-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative of benzoic acid is characterized by the presence of an amino group and a fluorine atom on the benzene ring, which imparts unique chemical properties and reactivity. The phenylmethyl ester moiety further enhances its stability and solubility, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 811788-86-0 is a critical identifier for researchers and manufacturers seeking high-purity samples for their applications. One of the most searched questions related to this compound is: "What are the uses of 4-amino-3-fluorobenzoic acid phenylmethyl ester?" The answer lies in its role as a key building block in the synthesis of more complex molecules, particularly in drug discovery and development. Its fluorine-substituted aromatic ring is a common motif in many bioactive compounds, contributing to enhanced binding affinity and metabolic stability.

Recent advancements in green chemistry have sparked interest in optimizing the synthesis of BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the efficiency of its production. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles.

In the pharmaceutical industry, CAS 811788-86-0 is often investigated for its potential as a precursor to novel therapeutic agents. The presence of both amino and fluorine groups allows for further functionalization, enabling the creation of targeted molecules with specific biological activities. For instance, fluorine-containing compounds are known to exhibit improved bioavailability and membrane permeability, making them valuable in the design of CNS drugs and anti-infectives.

The agrochemical sector also benefits from derivatives of 4-amino-3-fluorobenzoic acid phenylmethyl ester, where it serves as an intermediate in the synthesis of advanced pesticides and herbicides. The fluorine atom's electronegativity can significantly alter the physicochemical properties of the final product, leading to compounds with higher efficacy and lower environmental persistence.

From a material science perspective, BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER is studied for its potential in creating specialty polymers and coatings. The aromatic structure and functional groups allow for polymerization or cross-linking, resulting in materials with tailored thermal and mechanical properties. This is particularly relevant in the development of high-performance adhesives and electronic materials.

Quality control and analytical characterization of CAS 811788-86-0 are essential for ensuring its suitability in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. Researchers frequently search for "analytical methods for 4-amino-3-fluorobenzoic acid phenylmethyl ester" to establish robust quality assurance protocols.

The market dynamics surrounding BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER reflect the growing demand for fluorinated compounds in multiple industries. Suppliers and manufacturers are increasingly focusing on scaling up production while maintaining high purity standards. This is driven by the compound's expanding applications in life sciences and advanced materials.

Safety considerations for handling 4-amino-3-fluorobenzoic acid phenylmethyl ester are another important aspect frequently queried by users. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment and adequate ventilation. Material safety data sheets (MSDS) provide detailed guidance on storage and handling conditions.

Future research directions for CAS 811788-86-0 may explore its potential in emerging fields such as medicinal chemistry and nanotechnology. The compound's structural features make it a promising candidate for developing targeted drug delivery systems or as a component in functional nanomaterials. These applications align with current trends in personalized medicine and smart materials development.

In conclusion, BENZOIC ACID, 4-AMINO-3-FLUORO-, PHENYLMETHYL ESTER represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and the versatility of the phenylmethyl ester moiety ensure its continued relevance in research and industrial applications. As synthetic methodologies advance and new applications are discovered, this compound is poised to play an increasingly important role in the development of innovative solutions to contemporary scientific challenges.